5-(furan-2-yl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H14N2O5S/c21-17(12-10-14(25-20-12)13-4-1-7-23-13)19-11-18(22,15-5-2-8-24-15)16-6-3-9-26-16/h1-10,22H,11H2,(H,19,21)
• InChI Key: ZPPONTXWLHSLSV-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)C(=O)NCC(C3=CC=CO3)(C4=CC=CS4)O
• Molecular Formula: C18H14N2O5S
• Molecular Weight: 370.4 g/mol

Description

5-(furan-2-yl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H14N2O5S and its molecular weight is 370.38. The purity is usually 95%.
BenchChem offers high-quality 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis Techniques and Structural Insights

Researchers have developed novel synthesis techniques and analyzed the structure of furan and thiophene analogues, including those resembling "5-(furan-2-yl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)isoxazole-3-carboxamide." These studies provide insights into the synthesis pathways, structural configurations, and potential applications of such compounds in medicinal chemistry, highlighting their interactions with biological targets and potential for drug development (Franchetti et al., 1995), (Koparır et al., 2005).

Biological Activities and Applications

Antiprotozoal Activities

Studies on dicationic 3,5-diphenylisoxazoles, analogues to the core structure of interest, demonstrate significant antiprotozoal activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, showcasing the therapeutic potential of furan and thiophene containing isoxazoles in treating protozoal infections (Patrick et al., 2007).

Chelating Properties and Antimicrobial Activity

The chelating properties of furan ring-containing organic ligands and their metal complexes were explored, showing potential for application in antimicrobial treatments. These compounds have been tested against various bacterial strains, indicating a broad spectrum of activity and potential use in addressing antibiotic resistance (Patel, 2020), (Başoğlu et al., 2013).

Material Science Applications

Polyester Synthesis

Furan derivatives have also been utilized in the synthesis of biobased polyesters, demonstrating the role of furan-based diols in creating materials with potential for sustainable development. These studies highlight the versatility of furan compounds in polymer science and their contribution to the development of environmentally friendly materials (Jiang et al., 2014).